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Compound of Interest

Compound Name: Relomycin

Cat. No.: B1679263

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and biological properties of
Relomycin, a macrolide antibiotic. It includes its chemical structure, mechanism of action,
antibacterial spectrum, and general experimental protocols relevant to its study.

Chemical Structure and Properties

Relomycin, also known as Tylosin D or Dihydrotylosin, is a macrolide antibiotic.[1] It is a
component of the broader Tylosin complex produced by the fermentation of Streptomyces
fradiae.[2]

Chemical Formula: C46H79NO17[1]

IUPAC Name: (11Z,13E)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-
hydroxy-6-methyloxan-2-ylJoxy-16-ethyl-4-hydroxy-15-[(5-hydroxy-3,4-dimethoxy-6-
methyloxan-2-yl)oxymethyl]-7-(2-hydroxyethyl)-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-
diene-2,10-dione[1]

Below is a diagram representing the chemical structure of Relomycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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